Cas no 2171215-70-4 ((2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-hydroxybutanoic acid)

• Product Name: (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-hydroxybutanoic acid
• CAS No: 2171215-70-4
• MF: C₂₂H₂₂F₂N₂O₆
• MW: 448.416693210602
• CID: 6223350
• PubChem ID: 165810993
• Update Time: 2025-05-20

(2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-hydroxybutanoic acid
• 2171215-70-4
• (2S)-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-2-hydroxybutanoic acid
• EN300-1488823

• Inchi： 1S/C22H22F2N2O6/c23-22(24,20(30)25-10-9-18(27)19(28)29)12-26-21(31)32-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-18,27H,9-12H2,(H,25,30)(H,26,31)(H,28,29)/t18-/m0/s1
• InChI Key： GDCZZXYZWWWPPB-SFHVURJKSA-N
• SMILES： FC(C(NCC[C@@H](C(=O)O)O)=O)(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 448.14459275g/mol
• Monoisotopic Mass: 448.14459275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-hydroxybutanoic acid

Introduction to (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-hydroxybutanoic Acid (CAS No. 2171215-70-4)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-hydroxybutanoic acid (CAS No. 2171215-70-4) stands out due to its unique structural features and potential biological activities. This compound has garnered significant attention in recent years, primarily because of its promising applications in medicinal chemistry and drug discovery.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including an (S)-configured amine, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and multiple fluorinated and hydroxyl substituents. These structural elements contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for the synthesis of biologically active molecules.

One of the most intriguing aspects of this compound is its potential as a precursor in the synthesis of peptide mimetics and protease inhibitors. The presence of the Fmoc group is particularly noteworthy, as it is commonly used in solid-phase peptide synthesis (SPPS) to protect amino groups during chain elongation. This protection-deprotection strategy is essential for ensuring the correct sequence and conformation of peptides, which are critical for their biological function.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability, binding affinity, and pharmacokinetic properties. The fluorine atoms in this compound are strategically positioned to interact with biological targets, potentially improving drug efficacy and reducing off-target effects. This has led to increased interest in exploring fluorinated derivatives as lead compounds for drug development.

The (S)-configuration of the amine group is another key feature that influences the biological activity of this compound. Chiral centers are known to play a crucial role in determining the pharmacological properties of molecules, as they can affect binding interactions with enzymes and receptors. The stereochemical purity of this compound ensures that it can be effectively utilized in the development of enantiopure drugs, which often exhibit superior therapeutic profiles compared to racemic mixtures.

Moreover, the hydroxyl group and the amidic bond in this compound contribute to its solubility and reactivity, making it a versatile building block for further chemical modifications. These functional groups can be selectively modified using various synthetic techniques, allowing chemists to tailor the properties of the molecule for specific applications.

In the context of drug discovery, this compound has been investigated for its potential role as an intermediate in the synthesis of novel antibiotics and antiviral agents. The combination of fluorine-containing moieties and amino acid derivatives has shown promise in combating resistant pathogens, which is a significant challenge in modern medicine. Researchers have been particularly interested in exploring its interactions with bacterial enzymes and viral proteases, as these targets are critical for developing new therapeutic strategies.

Another area where this compound has shown promise is in the field of immunomodulation. The structural features of this molecule suggest that it could modulate immune responses by interacting with specific receptors or signaling pathways. This has led to interest in its potential applications in treating autoimmune diseases and allergic conditions. Preliminary studies have indicated that derivatives of this compound may exhibit immunosuppressive or anti-inflammatory effects, making them attractive candidates for further investigation.

The synthesis of (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-hydroxybutanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, has been instrumental in achieving the desired stereochemical outcome. These techniques not only improve efficiency but also enhance scalability, which is crucial for industrial applications.

The pharmacological evaluation of this compound has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interactions with target enzymes and receptors using biochemical assays. These experiments have provided valuable insights into its mechanism of action and potential therapeutic benefits. In vivo studies have further supported these findings by demonstrating its efficacy in animal models of disease.

One notable observation from these studies is the compound's ability to selectively inhibit certain enzymes while sparing others. This selectivity is critical for minimizing side effects and improving patient outcomes. Additionally, the compound's stability under various physiological conditions makes it a promising candidate for formulation into oral or injectable drugs.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications across multiple therapeutic areas. Innovations in synthetic chemistry continue to open new possibilities for modifying its structure and enhancing its biological activity. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the development process and bring novel treatments based on this compound to market.

In conclusion,(2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-hydroxybutanoic acid (CAS No. 2171215-70-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its multifaceted applications in drug discovery highlight its importance as a versatile scaffold for developing novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action,this compound holds great promise for addressing unmet medical needs across various diseases.